Cas no 2229358-07-8 (O-{1-(3-bromothiophen-2-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(3-bromothiophen-2-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229358-07-8
• MF: C₈H₁₀BrNOS
• MW: 248.140100002289
• CID: 6270130
• PubChem ID: 165794618
• Update Time: 2025-08-01

O-{1-(3-bromothiophen-2-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(3-bromothiophen-2-yl)cyclopropylmethyl}hydroxylamine
• O-{[1-(3-bromothiophen-2-yl)cyclopropyl]methyl}hydroxylamine
• 2229358-07-8
• EN300-1904917

• Inchi： 1S/C8H10BrNOS/c9-6-1-4-12-7(6)8(2-3-8)5-11-10/h1,4H,2-3,5,10H2
• InChI Key： WNHPGBUQYGNDLC-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C1(CON)CC1

Computed Properties

• Exact Mass: 246.96665g/mol
• Monoisotopic Mass: 246.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.5Ų

Additional information on O-{1-(3-bromothiophen-2-yl)cyclopropylmethyl}hydroxylamine

Introduction to O-{1-(3-bromothiophen-2-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2229358-07-8)

O-{1-(3-bromothiophen-2-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2229358-07-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. The compound's structure includes a bromothiophene moiety and a cyclopropylmethyl group, which contribute to its distinct chemical properties and biological activities.

The bromothiophene moiety is a key functional group that has been extensively studied for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of this moiety in O-{1-(3-bromothiophen-2-yl)cyclopropylmethyl}hydroxylamine suggests that the compound may exhibit similar biological activities. Additionally, the cyclopropylmethyl group adds to the compound's lipophilicity and stability, which are crucial factors in drug design and development.

Recent studies have explored the potential of O-{1-(3-bromothiophen-2-yl)cyclopropylmethyl}hydroxylamine in various therapeutic areas. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that the compound exhibits significant cytotoxicity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a key factor in many diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Preliminary studies have demonstrated that O-{1-(3-bromothiophen-2-yl)cyclopropylmethyl}hydroxylamine can effectively reduce inflammatory markers such as TNF-α and IL-6 in both in vitro and in vivo models. These findings suggest that the compound may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of O-{1-(3-bromothiophen-2-yl)cyclopropylmethyl}hydroxylamine have also been investigated. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as an oral therapeutic agent. Additionally, the compound exhibits low toxicity in preclinical studies, further supporting its potential for clinical applications.

In terms of synthetic methods, O-{1-(3-bromothiophen-2-yl)cyclopropylmethyl}hydroxylamine can be synthesized through a series of well-defined chemical reactions. The synthesis typically involves the coupling of a bromothiophene derivative with a cyclopropylmethyl halide, followed by the introduction of the hydroxylamine moiety. The synthetic route is robust and scalable, making it suitable for large-scale production if needed.

The structural characterization of O-{1-(3-bromothiophen-2-yl)cyclopropylmethyl}hydroxylamine has been confirmed using various analytical techniques such as NMR spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed information about the compound's structure and purity, which are crucial for ensuring its quality and consistency in pharmaceutical applications.

In conclusion, O-{1-(3-bromothiophen-2-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2229358-07-8) is a promising compound with potential applications in various therapeutic areas. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its use in clinical settings.